N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C22H17N3O4/c26-20(13-15-6-3-5-14-4-1-2-7-17(14)15)23-22-25-24-21(29-22)16-8-9-18-19(12-16)28-11-10-27-18/h1-9,12H,10-11,13H2,(H,23,25,26)
• InChI Key: JFIQOULMBGDRCU-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C3=NN=C(O3)NC(=O)CC4=CC=CC5=CC=CC=C54
• Molecular Formula: C22H17N3O4
• Molecular Weight: 387.4 g/mol

Description

N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-2-(naphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C22H17N3O4 and its molecular weight is 387.395. The purity is usually 95%.
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Scientific Research Applications

Computational and Pharmacological Evaluation

A study focused on the computational and pharmacological potential of 1,3,4-oxadiazole and pyrazole novel derivatives, including compounds structurally related to N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-2-(naphthalen-1-yl)acetamide. These compounds demonstrated moderate inhibitory effects in assays for toxicity, tumor inhibition, free radical scavenging, analgesic, and anti-inflammatory potential, highlighting their potential for therapeutic applications (Faheem, 2018).

Anticancer Evaluation

Another study explored the synthesis, characterization, and anticancer evaluation of 2-(naphthalen-1-ylmethyl/naphthalen-2-yloxymethyl)-1-[5-(substituted phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-1H-benzimidazole. These compounds were assessed for their in vitro anticancer activity, with one compound showing significant activity against breast cancer cell lines, illustrating the potential of these compounds in cancer treatment strategies (Salahuddin et al., 2014).

Antibacterial Agents

Research on derivatives of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides and similar compounds has shown significant antibacterial activity. These findings suggest the utility of these molecules as promising antibacterial agents, offering a potential pathway for developing new antibiotics (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Anticonvulsant Activity

The anticonvulsant activities of novel semicarbazones based 2,5-disubstituted-1,3,4-oxadiazoles were investigated, revealing that specific structural configurations of these compounds are essential for anticonvulsant activity. This study underscores the importance of molecular design in the development of new anticonvulsant drugs (Rajak et al., 2010).

Electroluminescent Devices

A study on the molecular design of twisted dihydrobenzodioxin phenanthroimidazole derivatives for non-doped blue organic light-emitting devices showcases the application of related compounds in material science. These derivatives exhibit promising properties for the development of high-performance electroluminescent devices, highlighting their significance in advancing OLED technology (Jayabharathi, Ramya, Thanikachalam, & Nethaji, 2018).